5-[5-(2,5-Dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]isophthalic acid

• Molecular Formula: C20H15NO7S2
• Molecular Weight: 445.5 g/mol
• IUPAC Name: 5-[(5E)-5-[(2,5-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C20H15NO7S2/c1-27-14-3-4-15(28-2)10(8-14)9-16-17(22)21(20(29)30-16)13-6-11(18(23)24)5-12(7-13)19(25)26/h3-9H,1-2H3,(H,23,24)(H,25,26)/b16-9+
• InChI Key: WVURENJCOKEWAD-CXUHLZMHSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)/C=C/2\C(=O)N(C(=S)S2)C3=CC(=CC(=C3)C(=O)O)C(=O)O
• SMILES: COC1=CC(=C(C=C1)OC)C=C2C(=O)N(C(=S)S2)C3=CC(=CC(=C3)C(=O)O)C(=O)O

Description

5-[5-(2,5-Dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]isophthalic acid is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-[5-(2,5-Dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]isophthalic acid is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes that are involved in cancer cell growth and proliferation. It has also been suggested that it may work by inducing apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects
Studies have shown that 5-[5-(2,5-Dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]isophthalic acid has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial activity. Additionally, it has been found to have antioxidant properties and may have potential as a neuroprotective agent.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[5-(2,5-Dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]isophthalic acid in lab experiments is its potential as an anticancer agent. It has been shown to be effective against various types of cancer cells, making it a promising candidate for further research. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on 5-[5-(2,5-Dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]isophthalic acid. One direction is to further investigate its potential as an anticancer agent and explore its mechanism of action. Another direction is to study its potential as an antimicrobial agent and its ability to inhibit the growth of bacteria and fungi. Additionally, future research could focus on its potential as a fluorescent probe for detecting metal ions and its use in neuroprotection.

Synthesis Methods

The synthesis of 5-[5-(2,5-Dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]isophthalic acid involves the reaction of isophthalic acid with 2,5-dimethoxybenzaldehyde and 2-amino-4-thioxo-5-phenyl-2,3-dihydro-1,3-thiazole. The reaction is carried out in the presence of a catalyst such as triethylamine and acetic anhydride. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

5-[5-(2,5-Dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]isophthalic acid has various scientific research applications. It has been studied for its potential as an anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been investigated for its antimicrobial properties and its potential use as an antibacterial and antifungal agent. Additionally, it has been explored for its potential use as a fluorescent probe for detecting metal ions.